Cas no 268203-93-6 (Udenafil)

Udenafil (da8159) is a potent, selective and orally active phosphodiesterase type 5 (PDE5) inhibitor Udenafil also inhibits cGMP hydrolysis and can be used in the study of erectile dysfunction

Udenafil structure

Product Name:Udenafil

CAS No:268203-93-6

Molecular Formula:C₂₅H₃₆N₆O₄S

Molecular Weight:516.66

MDL:MFCD08056234

CID:67354

PubChem ID:135413547

Udenafil Properties

Names and Identifiers

- Udenafil
- 3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-propoxybenzenesulfonamide
- 3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(1-methylpyrrolidin-2-yl)ethyl)-4-propoxybenzenesulfonamide
- DA8159
- 5-(2-Propyloxy-5-(1-methyl-2-pyrollidinylethylamidosulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-D)pyrimidine-7-one
- 5-[2-propyloxy-5-(2-(1-Methylpyrrolidin-2-yl)ethylaMinosulphonyl)phenyl]-1-Methyl-3-propyl-6,7-dihydro-1H-pyrazolo(4,3-d)pyriMidin-7-one
- 5-[2-propyloxy-5-[2-(1-Methyl-2-pyrrolidinyl)ethylaMinosulfonyl]phenyl]-1-Methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyriMidine-7-one
- Da-8159
- Udenafi
- Zydena
- DB06267
- DA8159;DA 8159;DA-8159;Zydena
- L5IB4XLY36
- AKOS015902221
- SB17350
- 3-(1-METHYL-7-OXO-3-PROPYL-4,7-DIHYDRO-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-N-(2-((2RS)- 1-METHYLPYRROLIDIN-2-YL)ETHYL)-4-PROPOXYBENZENESULFONAMIDE
- UDENAFIL [MART.]
- 268203-93-6
- IYFNEFQTYQPVOC-UHFFFAOYSA-N
- AKOS040742801
- 3-(1-Methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methyl-pyrrolidin-2-yl)-ethyl]-4-propoxy-benzenesulfonamide
- DTXSID00870301
- CHEMBL2103849
- A898349
- Benzenesulfonamide, 3-(6,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-propoxy-; Benzenesulfonamide, 3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methyl-2-pyrrolidinyl)ethyl]-4-propoxy- (9CI); DA 8159; Udenafil; Zydena
- J-016558
- UDENAFIL [INN]
- Q4815980
- UNII-L5IB4XLY36
- D70636
- s6433
- 3-(1-METHYL-7-OXO-3-PROPOXY-4,7-DIHYDRO-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-N-(2-(1-METHYLPYRROLIDIN-2-YL)ETHYL)-4-PROPOXYBENZENESULFONAMIDE
- UDENAFIL [USAN]
- BENZENESULFONAMIDE, 3-(4,7-DIHYDRO-1-METHYL-7-OXO-3-PROPOXY-1H-PYRAZOLO(4,3-D)PYRIMIDIN-5-YL)-N-(2-(1-METHYL-2-PYRROLIDINYL)ETHYL)-4-PROPOXY-
- FT-0675725
- BDBM50602175
- Udenafil [USAN:INN]
- DA8159DA8159
- 3-(1-methyl-7-oxo-3-propyl-4,7-dihydro-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-N-{2-((2RS)- 1-methylpyrrolidin-2-yl)ethyl}-4-propoxybenzenesulfonamide
- BS-16833
- NS00010122
- Udenafil (USAN/INN)
- HY-18253
- SCHEMBL120993
- 3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methylpyrrolidin-2-yl)ethyl]-4-propoxybenzenesulfonamide
- 3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-[2-(1-methylpyrrolidin-2-yl)ethyl]-4-propoxybenzenesulfonamide
- UDENAFIL [MI]
- Z2235811577
- EX-A3836
- FT-0675724
- CHEBI:135926
- BCP07585
- CID 6918523
- Benzenesulfonamide, 3-(4,7-dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo(4,3-d)pyrimidin-5-yl)-N-(2-(1-methyl-2-pyrrolidinyl)ethyl)-4-propoxy-
- DA 8159
- GTPL11577
- ME-3113
- 3-{1-methyl-7-oxo-3-propyl-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}-N-[2-(1-methylpyrrolidin-2-yl)ethyl]-4-propoxybenzene-1-sulfonamide
- D10027
- UDENAFIL [WHO-DD]
- +Expand
- MDL： MFCD08056234
- InChIKey： IYFNEFQTYQPVOC-UHFFFAOYSA-N
- Inchi： InChI=1S/C25H36N6O4S/c1-5-8-20-22-23(31(4)29-20)25(32)28-24(27-22)19-16-18(10-11-21(19)35-15-6-2)36(33,34)26-13-12-17-9-7-14-30(17)3/h10-11,16-17,26H,5-9,12-15H2,1-4H3,(H,27,28,32)
- SMILES： O=S(C1=CC=C(OCCC)C(C2=NC3=C(N(C)N=C3CCC)C(N2)=O)=C1)(NCCC4N(C)CCC4)=O

Computed Properties

Exact Mass: 532.22900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 11
Monoisotopic Mass: 516.251874
Heavy Atom Count: 36
Complexity: 894
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 126

Experimental Properties

LogP: 5.60640
PSA: 145.61000
Refractive Index: 1.648
Boiling Point: 697°C at 760 mmHg
Flash Point: 375.3°C
Density: 1.35

Udenafil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007N73-1mg	3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(1-methylpyrrolidin-2-yl)ethyl)-4-propoxybenzenesulfonamide	268203-93-6	98%	1mg	$6.00	2024-05-08
A2B Chem LLC	AD55855-1mg	3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(1-methylpyrrolidin-2-yl)ethyl)-4-propoxybenzenesulfonamide	268203-93-6	98%	1mg	$6.00	2024-04-20
Aaron	AR007NFF-25mg	3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(1-methylpyrrolidin-2-yl)ethyl)-4-propoxybenzenesulfonamide	268203-93-6	98%	25mg	$29.00
Ambeed	A444987-1mg	3-(1-Methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-N-(2-(1-methylpyrrolidin-2-yl)ethyl)-4-propoxybenzenesulfonamide	268203-93-6	98%	1mg	$7.0	2024-07-20
ChemScence	CS-2943-5mg	Udenafil	268203-93-6	99.86%	5mg	$108.0	2022-04-27
DC Chemicals	DC4133-100 mg	Udenafil	268203-93-6	99%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D320213-10mg	Udenafil	268203-93-6	98%	10mg	$600	2022-09-06
MedChemExpress	HY-18253-10mM*1 mL in DMSO	Udenafil	268203-93-6	99.86%	10mM*1 mL in DMSO	￥921
S e l l e c k ZHONG GUO	S6433-5mg	Udenafil	268203-93-6	99.99%	5mg	¥876.81	2023-09-15
TargetMol Chemicals	T17199-5 mg	Udenafil	268203-93-6	100%	5mg	￥ 880

Udenafil Synthesis

Udenafil Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:268203-93-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Shanghai SCR-Biotech Co., Ltd.

Audited Supplier

(CAS:268203-93-6)

MR./MRS.:SAI KE RUI SHENG WU

Phone:15900491054

Email:sales@scrbio.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:268203-93-6)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:268203-93-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:268203-93-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Udenafil Related Literature

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2. Using a quantum dot bead-based lateral flow immunoassay to broadly detect the adulteration of PDE-5 inhibitors in functional foods

Mingshu Song,Qin Wu,Beibei Liu,Pan Li,Lan Jiang,Yulong Wang,Sa Dong,Yonghua Xiong,Bruce D. Hammock,Cunzheng Zhang Anal. Methods 2022 14 2586
3. High-throughput screening for modulators of protein–protein interactions: use of photonic crystal biosensors and complementary technologies

James T. Heeres,Paul J. Hergenrother Chem. Soc. Rev. 2011 40 4398
4. Selective inhibitors of phosphodiesterases: therapeutic promise for neurodegenerative disorders

Tarana Umar,Nasimul Hoda Med. Chem. Commun. 2015 6 2063
5. Exploring the binding mechanisms of PDE5 with chromeno[2,3-c]pyrrol-9(2H)-one by theoretical approaches

Xianfeng Huang,Peng Xu,Yijing Cao,Li Liu,Guoqiang Song,Lei Xu RSC Adv. 2018 8 30481

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